1-[(2,3,5,9-tetramethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]piperidine-4-carboxylic acid

Specification

• Molecular Formula: C23H25NO6
• Molecular Weight: 411.4 g/mol
• IUPAC Name: 1-[2-(2,3,5,9-tetramethyl-7-oxofuro[3,2-g]chromen-6-yl)acetyl]piperidine-4-carboxylic acid
• Standard InChI: InChI=1S/C23H25NO6/c1-11-14(4)29-20-13(3)21-17(9-16(11)20)12(2)18(23(28)30-21)10-19(25)24-7-5-15(6-8-24)22(26)27/h9,15H,5-8,10H2,1-4H3,(H,26,27)
• Standard InChI Key: ORNLFLKKVARRMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C(C3=C(C=C12)C(=C(C(=O)O3)CC(=O)N4CCC(CC4)C(=O)O)C)C)C

Introduction

1-[(2,3,5,9-Tetramethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]piperidine-4-carboxylic acid is a complex organic compound of significant interest in medicinal chemistry. Its unique structure integrates a furochromen core with an acetyl group and a piperidine moiety, contributing to its potential biological activities. The molecular formula of the compound is C24H29NO5, and its molecular weight is approximately 435.5 g/mol.

The compound's intricate structure suggests potential applications in drug development due to its distinct chemical reactivity and pharmacological properties.

Functional Groups

The molecule contains:

• Carbonyl groups (C=O) within both the furochromen and carboxylic acid functionalities.

• Methyl groups (CH₃) at positions 2, 3, 5, and 9 on the furochromen ring.

• A carboxylic acid group attached to the piperidine ring.

General Synthetic Pathway

The synthesis of this compound typically involves:

• Formation of the Furochromen Core: This step may involve cyclization reactions starting from methylated phenolic precursors.

• Acetylation: Introduction of the acetyl group to the furochromen intermediate.

• Attachment of Piperidine Moiety: Achieved through coupling reactions using activated intermediates.

Reaction Conditions

Common reagents include:

• Oxidizing agents (e.g., potassium permanganate).

• Reducing agents (e.g., sodium borohydride).
  Reaction conditions such as temperature, solvent choice, and pH are optimized for yield and purity.

Pharmacological Potential

Preliminary studies suggest that the compound may interact with biological receptors or enzymes due to its structural features:

• Binding Affinity: Techniques such as surface plasmon resonance or isothermal titration calorimetry have been proposed for studying receptor interactions.

• Therapeutic Applications: The combination of the furochromen core and piperidine moiety may provide enhanced selectivity and efficacy in drug design.

Comparative Analysis

Compound Name	Structural Features	Unique Aspects
1-[(2,3,5,9-Tetramethyl...)]	Furochromen core with piperidine	Complex structure with diverse functionality
3-(2,3,5-Tetramethylfuro...)	Furochromen core without piperidine	Lacks piperidine moiety
N-(1,3-Thiadiazol) Derivatives	Thiadiazole moiety	Different heterocyclic framework

Spectroscopic Techniques

Characterization typically involves:

• NMR Spectroscopy (¹H and ¹³C): Confirms the chemical environment of protons and carbons.

• Mass Spectrometry (MS): Determines molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): Identifies functional groups through characteristic vibrations.

Purity Assessment

High-performance liquid chromatography (HPLC) is employed to ensure purity levels suitable for biological studies.

Medicinal Chemistry

The compound's unique structure makes it a candidate for:

• Development of novel therapeutic agents.

• Studies on receptor-ligand interactions for targeted drug delivery.

Research Tool

It may serve as a model compound for studying structure-activity relationships (SAR) in heterocyclic chemistry.